6-Acetyl-2-(3-(phenylthio)propanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-acetyl-2-(3-phenylsulfanylpropanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C19H21N3O3S2/c1-12(23)22-9-7-14-15(11-22)27-19(17(14)18(20)25)21-16(24)8-10-26-13-5-3-2-4-6-13/h2-6H,7-11H2,1H3,(H2,20,25)(H,21,24)
• InChI Key: YTSIWPHROMVHHE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CCSC3=CC=CC=C3
• Molecular Formula: C19H21N3O3S2
• Molecular Weight: 403.5 g/mol

Description

The compound “6-Acetyl-2-(3-(phenylthio)propanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. It also has an acetyl group (COCH3), a propanamido group (CH2CH2CONH2), and a phenylthio group (C6H5S) attached to it.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring, and the attachment of the acetyl, propanamido, and phenylthio groups. The exact synthesis process would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyridine ring would likely contribute to the compound’s aromaticity, while the acetyl, propanamido, and phenylthio groups would add additional complexity to the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the pyridine ring and the various functional groups. The pyridine ring is known to participate in a variety of reactions, including electrophilic and nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyridine ring could contribute to its aromaticity and potentially its solubility in certain solvents.

Scientific Research Applications

Synthesis and Chemical Properties

The compound belongs to a class of chemicals known for their complex synthesis processes and unique chemical properties. Studies have focused on the synthesis of thieno[2,3-d]pyrimidines and related derivatives, highlighting methods for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids. These methods are crucial for developing pharmaceuticals and research chemicals with potential applications in treating various diseases (Santilli, Kim, & Wanser, 1971).

Antimicrobial and Antiprotozoal Activities

Compounds structurally related to 6-Acetyl-2-(3-(phenylthio)propanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide have been studied for their antimicrobial activities. For instance, new pyridothienopyrimidines and related compounds have shown potential antimicrobial properties, indicating their usefulness in developing new antimicrobial agents (Bakhite, Al‐Sehemi, & Yamada, 2005; Kolisnyk et al., 2015). Additionally, novel dicationic imidazo[1,2-a]pyridines have been investigated for their antiprotozoal agents, showcasing the compound's potential application in combating protozoal infections (Ismail et al., 2004).

Anticancer Research

Thieno[2,3-b]pyridine derivatives, closely related to the compound , have been synthesized and evaluated for their anticancer activities. Certain derivatives demonstrated promising antiproliferative activity against various cancer cell lines, suggesting potential applications in cancer research and therapy (Hung et al., 2014).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its physical and chemical properties, how it is used, and how it is handled and stored.

Future Directions

Future research on this compound could involve further exploration of its synthesis, its physical and chemical properties, and potential uses. This could include investigating its potential as a pharmaceutical compound, or exploring its reactivity in various chemical reactions.